Cas no 2344680-39-1 (Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate
• CAS No: 2344680-39-1
• MF: C₁₁H₁₇FN₂O₄S
• MW: 292.327085256577
• CID: 5463168
• Update Time: 2025-10-22

Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate
• Z3477155758
• tert-butyl 3-cyano-3-[2-(fluorosulfonyl)ethyl]azetidine-1-carboxylate

• Inchi： 1S/C11H17FN2O4S/c1-10(2,3)18-9(15)14-7-11(6-13,8-14)4-5-19(12,16)17/h4-5,7-8H2,1-3H3
• InChI Key： IEGGBAMXEGPCNW-UHFFFAOYSA-N
• SMILES： S(CCC1(C#N)CN(C(=O)OC(C)(C)C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 292.08930636 g/mol
• Monoisotopic Mass: 292.08930636 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.33
• XLogP3: 0.7
• Topological Polar Surface Area: 95.8

Additional information on Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate (CAS No. 2344680-39-1)

Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate (CAS No. 2344680-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications in drug development and synthetic chemistry.

The molecular structure of Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate consists of an azetidine ring substituted with a cyano group and a 2-fluorosulfonylethyl moiety, further protected by a tert-butyl ester group. This arrangement imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The presence of the 2-fluorosulfonylethyl group in this compound aligns with this trend, as fluorine atoms are known to modulate the pharmacokinetic properties of drugs. This feature has made Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate a subject of extensive research in the development of novel therapeutic agents.

The cyano group attached to the azetidine ring introduces another layer of reactivity, allowing for further functionalization through various chemical transformations. This versatility makes the compound particularly useful in multi-step synthetic routes where selective modifications are required. Researchers have leveraged these properties to explore its potential in the synthesis of bioactive molecules targeting various disease pathways.

One of the most compelling aspects of Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate is its role as a building block in the construction of heterocyclic scaffolds. Heterocycles are fundamental structural motifs in many pharmaceuticals, and this compound provides a convenient platform for their synthesis. The azetidine core, in particular, is known for its presence in several bioactive natural products and drug candidates, further highlighting its significance.

Recent studies have demonstrated the utility of Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate in the development of inhibitors for enzymes involved in inflammatory and infectious diseases. The fluorosulfonylethyl group, with its electron-withdrawing nature, can enhance binding affinity to target proteins. This has led to investigations into its potential as an anti-inflammatory agent and as a component in combination therapies.

The tert-butyl ester group serves as a protecting group that can be selectively removed under specific conditions, allowing for further derivatization. This feature is particularly useful in complex synthetic strategies where orthogonal functionalization is required. The ability to manipulate this group has enabled chemists to explore diverse chemical space and discover novel analogs with improved pharmacological profiles.

In addition to its pharmaceutical applications, Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate has shown promise in materials science. Its unique structural features make it a candidate for designing advanced polymers and functional materials with tailored properties. The incorporation of fluorine atoms can influence material characteristics such as thermal stability and solubility, opening up new avenues for innovation.

The synthesis of Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate involves multi-step organic transformations, showcasing the ingenuity of modern synthetic chemistry. Advanced techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct the desired framework efficiently. These synthetic methodologies not only highlight the compound's complexity but also underscore the advancements in synthetic methodologies that enable such constructions.

Ongoing research continues to uncover new applications and derivatives of Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate. Collaborative efforts between academia and industry are driving innovation by integrating computational modeling with experimental validation. This interdisciplinary approach is crucial for accelerating the discovery and development of next-generation therapeutics.

The future prospects for this compound are vast, with potential applications spanning from drug discovery to advanced materials. As our understanding of molecular interactions deepens, so too does our ability to harness the unique properties of compounds like Tert-butyl 3-cyano-3-(2-fluorosulfonylethyl)azetidine-1-carboxylate. Its role as a versatile intermediate ensures that it will remain a cornerstone in synthetic chemistry for years to come.